Cas no 1215774-22-3 (Acetic acid;(13C)methanimidamide)

• Product Name: Acetic acid;(13C)methanimidamide
• CAS No: 1215774-22-3
• MF: C₃H₈N₂O₂
• MW: 107.087293624878
• CID: 2617683
• Update Time: 2023-08-07

Acetic acid;(13C)methanimidamide Chemical and Physical Properties

Names and Identifiers

• acetic acid,methanimidamide
• Acetic acid;(13C)methanimidamide

• Inchi： 1S/C2H4O2.CH4N2/c1-2(3)4;2-1-3/h1H3,(H,3,4);1H,(H3,2,3)/i;1+1,2+1,3+1
• InChI Key： XPOLVIIHTDKJRY-BURVIEGVSA-N
• SMILES： OC(C)=O.[15NH2][13CH]=[15NH]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 41.3
• Topological Polar Surface Area: 87.2